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Compound of Interest

Compound Name: 3-Methylpentane

Cat. No.: B165638 Get Quote

An in-depth exploration of the properties, applications, and experimental considerations of 3-
methylpentane as a non-polar aprotic solvent in research and development.

Introduction
3-Methylpentane, a branched-chain alkane with the chemical formula C₆H₁₄, is a colorless,

volatile liquid with a mild, gasoline-like odor.[1] As a structural isomer of hexane, it possesses

unique physical and chemical properties that make it a valuable non-polar aprotic solvent in

various laboratory and industrial settings.[1][2] This technical guide provides a comprehensive

overview of 3-methylpentane, tailored for researchers, scientists, and drug development

professionals. The document details its physicochemical properties, explores its applications in

organic synthesis and analytical techniques, and provides practical experimental protocols and

safety guidelines.

Physicochemical Properties
The utility of 3-methylpentane as a solvent is dictated by its distinct physical and chemical

characteristics. Its branched structure influences its boiling and melting points compared to its

linear isomer, n-hexane.[1] A summary of its key properties is presented below.

Physical and Chemical Properties of 3-Methylpentane
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Property Value Reference(s)

Molecular Formula C₆H₁₄ [1]

Molecular Weight 86.18 g/mol [1]

CAS Number 96-14-0 [3]

Appearance Colorless liquid [1]

Odor Mild, gasoline-like [1]

Boiling Point 63.27 °C [1]

Melting Point -118 °C [3]

Density 0.664 g/mL at 25 °C

Vapor Pressure 135 mmHg at 17 °C

Flash Point -7 °C (closed cup)

Autoignition Temperature 278 °C [1]

Solubility in Water 12.8 - 17.9 mg/L at 25 °C [1][4][5]

Solubility in Organic Solvents

Miscible with ethanol, ether,

acetone, benzene, carbon

tetrachloride

[1]

Refractive Index (n20/D) 1.376

Dielectric Constant 1.89 [3]

Spectroscopic Data
Spectroscopic analysis is crucial for the identification and characterization of organic

compounds. The following table summarizes the key spectral features of 3-methylpentane.
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Spectroscopic Technique Key Features and Peaks Reference(s)

¹H NMR (in CDCl₃)

Shows four distinct proton

environments with chemical

shifts between 0.9–1.4 ppm.

The integration reflects a

6:3:4:1 proton ratio.

[6]

¹³C NMR (in CDCl₃)

Exhibits four signals

corresponding to the different

carbon environments, with

chemical shifts at

approximately 11.5, 18.8, 29.3,

and 36.4 ppm.

[2]

Infrared (IR) Spectroscopy

Displays strong C-H stretching

vibrations between 2880-2940

cm⁻¹ and C-H deformation

vibrations between 1365-1480

cm⁻¹, characteristic of alkanes.

[7]

Mass Spectrometry (MS)

The mass spectrum shows a

molecular ion peak at m/z = 86

and a base peak at m/z = 57,

which is typical for branched

alkanes due to the formation of

stable carbocations upon

fragmentation.

Applications in a Laboratory Setting
3-Methylpentane's non-polar and aprotic nature, combined with its volatility and relatively low

toxicity compared to some other hydrocarbons, makes it a suitable solvent for a range of

applications.

Organic Synthesis
As a non-polar aprotic solvent, 3-methylpentane is an excellent medium for reactions involving

non-polar reagents and intermediates.[1] It is particularly useful for:
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Reactions requiring an inert medium: Its saturated hydrocarbon structure renders it

unreactive towards many common reagents.

Extractions: Its immiscibility with water and ability to dissolve a wide range of non-polar

organic compounds make it an effective extraction solvent.[1]

Low-temperature reactions: Its low melting point allows it to be used as a solvent for

reactions conducted at very low temperatures.

Spectroscopy
3-Methylpentane can be used as a solvent for spectroscopic analysis of non-polar

compounds, particularly in infrared (IR) spectroscopy, as its own spectrum has relatively few

sharp absorption bands in regions of interest for many functional groups.[7]

Chromatography
In analytical chemistry, 3-methylpentane finds application in chromatographic techniques:

Gas Chromatography (GC): Due to its volatility, it can be used as a solvent to prepare

samples for GC analysis. It is also a component of "hexanes," a common mixture used as a

non-polar solvent and in GC applications.[8]

Liquid Chromatography (LC): It can be used as a component of the mobile phase in normal-

phase liquid chromatography for the separation of non-polar compounds.

Experimental Protocols
While specific, detailed protocols where 3-methylpentane is the exclusively cited solvent are

not abundant in literature, its properties allow for its use in standard procedures for non-polar

aprotic solvents. The following are representative protocols where 3-methylpentane can be

effectively utilized.

Protocol for Liquid-Liquid Extraction
This protocol describes a general procedure for the extraction of a non-polar organic

compound from an aqueous solution using 3-methylpentane.
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Objective: To separate a non-polar organic compound from an aqueous solution.

Materials:

Separatory funnel

Beakers

Erlenmeyer flask

3-Methylpentane

Aqueous solution containing the target compound

Drying agent (e.g., anhydrous sodium sulfate)

Rotary evaporator

Procedure:

Ensure the stopcock of the separatory funnel is closed and pour the aqueous solution

containing the compound to be extracted into the funnel.

Add a volume of 3-methylpentane approximately equal to that of the aqueous solution to

the separatory funnel.

Stopper the separatory funnel, and while holding the stopper and stopcock firmly, invert the

funnel.

Vent the funnel by opening the stopcock to release any pressure buildup. Close the

stopcock.

Shake the funnel gently for 1-2 minutes to allow for the partitioning of the solute between the

two phases. Periodically vent the funnel.

Place the separatory funnel back on a ring stand and allow the layers to fully separate. The

less dense 3-methylpentane layer will be the top layer.
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Carefully drain the lower aqueous layer into a beaker.

Pour the upper 3-methylpentane layer out through the top of the separatory funnel into a

clean, dry Erlenmeyer flask. This prevents re-contamination with any residual aqueous layer

in the funnel stem.

For multiple extractions, return the aqueous layer to the separatory funnel and repeat steps

2-8 with fresh portions of 3-methylpentane. Combine all organic extracts.

Dry the combined organic extracts by adding a small amount of anhydrous sodium sulfate

and swirling the flask. The drying agent will clump together as it absorbs residual water.

Decant or filter the dried organic solution into a pre-weighed round-bottom flask.

Remove the 3-methylpentane using a rotary evaporator to isolate the extracted compound.
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Preparation

Extraction Process

Separation and Drying

Product Isolation

Combine aqueous solution and 3-Methylpentane in separatory funnel

Stopper and invert funnel

Vent to release pressure

Shake gently to mix phases

Allow layers to separate

Drain lower aqueous layer Collect upper organic layer (3-Methylpentane)

Dry organic layer with anhydrous Na₂SO₄

Remove solvent via rotary evaporation

Isolated non-polar compound
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Sample Preparation

Sample Transfer

Analysis

Weigh analyte

Dissolve analyte in 3-Methylpentane in volumetric flask

Dilute to final volume

Transfer solution to GC vial

Cap vial securely

Inject sample into Gas Chromatograph

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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